Cas no 134935-08-3 (3'-deoxy-2'-morpholin-4-ylthymidine)

3'-deoxy-2'-morpholin-4-ylthymidine structure
134935-08-3 structure
Product Name:3'-deoxy-2'-morpholin-4-ylthymidine
CAS No:134935-08-3
MF:C14H21N3O5
MW:311.33364367485
CID:1237151
PubChem ID:452799
Update Time:2025-04-20

3'-deoxy-2'-morpholin-4-ylthymidine Chemical and Physical Properties

Names and Identifiers

    • 3'-deoxy-2'-morpholin-4-ylthymidine
    • 1-[(2R,3R,5S)-5-(hydroxymethyl)-3-morpholin-4-yloxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 1-[(2R,3R,5S)-5-(hydroxymethyl)-3-morpholino-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • Uridine, 2',3'-dideoxy-5-methyl-2'-(4-morpholinyl)-
    • DTXSID50159138
    • 2'-Morpholino-dT
    • 2'-Morpholino-3'-deoxythymidine
    • 134935-08-3
    • Inchi: 1S/C14H21N3O5/c1-9-7-17(14(20)15-12(9)19)13-11(6-10(8-18)22-13)16-2-4-21-5-3-16/h7,10-11,13,18H,2-6,8H2,1H3,(H,15,19,20)/t10-,11+,13+/m0/s1
    • InChI Key: GXAYXOGZJSUNEH-DMDPSCGWSA-N
    • SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)N1CCOCC1

Computed Properties

  • Exact Mass: 311.14823
  • Monoisotopic Mass: 311.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.568
  • PSA: 91.34
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